Cas no 1540089-05-1 (3-4-(propan-2-yl)phenylazetidin-3-ol)

• Product Name: 3-4-(propan-2-yl)phenylazetidin-3-ol
• CAS No: 1540089-05-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6442289
• PubChem ID: 65921294
• Update Time: 2025-05-20

3-4-(propan-2-yl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(propan-2-yl)phenylazetidin-3-ol
• 3-(4-Isopropylphenyl)azetidin-3-ol

• Inchi： 1S/C12H17NO/c1-9(2)10-3-5-11(6-4-10)12(14)7-13-8-12/h3-6,9,13-14H,7-8H2,1-2H3
• InChI Key： CXLKWQHXPBDCDT-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C(C)C)=CC=2)CNC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-4-(propan-2-yl)phenylazetidin-3-ol

Comprehensive Overview of 3-4-(propan-2-yl)phenylazetidin-3-ol (CAS No. 1540089-05-1): Properties, Applications, and Industry Insights

The compound 3-4-(propan-2-yl)phenylazetidin-3-ol (CAS No. 1540089-05-1) is a specialized organic molecule featuring a unique azetidine ring structure with a hydroxyl group at the 3-position and an isopropyl-substituted phenyl moiety. This structural configuration endows the compound with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The azetidine scaffold, in particular, has gained attention due to its role as a bioisostere for saturated heterocycles, offering improved metabolic stability and bioavailability in drug design.

In recent years, the demand for small-molecule building blocks like 3-4-(propan-2-yl)phenylazetidin-3-ol has surged, driven by advancements in high-throughput screening and fragment-based drug discovery. Researchers frequently search for terms such as "azetidine derivatives in medicinal chemistry" or "CAS 1540089-05-1 applications", reflecting the compound's relevance in targeting GPCRs, kinases, and other therapeutic proteins. Its lipophilic yet polar nature also makes it a candidate for optimizing drug-like properties in lead optimization campaigns.

From a synthetic perspective, the preparation of 3-4-(propan-2-yl)phenylazetidin-3-ol typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling or nucleophilic ring-opening reactions. Industry professionals often inquire about "scalable synthesis of azetidinols" or "stereoselective azetidine formation", highlighting the technical challenges associated with its production. The compound's chiral center further underscores the importance of enantioselective synthesis methods, a hot topic in asymmetric catalysis research.

Beyond pharmaceuticals, CAS 1540089-05-1 has potential applications in advanced material science. Its rigid yet functionalized structure could serve as a monomer for high-performance polymers or as a ligand in catalytic systems. Recent publications exploring "azetidine-based smart materials" or "bioinspired molecular architectures" align with growing interest in sustainable and multifunctional compounds. Environmental considerations also drive searches for "green chemistry approaches to heterocycles", where this compound's efficient synthesis could contribute to reduced waste generation.

Analytical characterization of 3-4-(propan-2-yl)phenylazetidin-3-ol employs techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, with researchers frequently seeking "spectral data for azetidin-3-ol derivatives". The compound's hydrogen-bonding capacity and conformational rigidity make it particularly interesting for molecular docking studies, a trending topic in computational chemistry circles. These properties are often discussed in forums focusing on "structure-activity relationship (SAR) optimization".

Market trends indicate growing commercial availability of 1540089-05-1 through specialty chemical suppliers, with procurement inquiries often including "bulk quantities of azetidine intermediates" or "custom synthesis of CAS 1540089-05-1". Regulatory compliance remains a key consideration, with proper documentation of safety data sheets (SDS) and quality control certificates being essential for laboratory and industrial use. The compound's stability under various conditions (pH, temperature, light exposure) is another frequently researched aspect, particularly for formulation scientists.

Looking ahead, 3-4-(propan-2-yl)phenylazetidin-3-ol represents a compelling case study in the intersection of medicinal chemistry and materials innovation. Its dual functionality (hydroxyl group and aromatic system) provides multiple handles for further derivatization, aligning with current interests in modular synthesis platforms. As research continues to explore "next-generation heterocyclic compounds" and "privileged scaffolds in drug discovery", this azetidine derivative stands poised to contribute meaningfully to scientific advancements across multiple disciplines.